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Compound of Interest

Compound Name: Azure C

Cat. No.: B1384180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Azure C powder, a metachromatic dye used in various biological and research applications.

The information is intended to guide laboratory personnel in the safe use, storage, and disposal

of this compound.

Chemical and Physical Properties
Azure C is a dark green, crystalline powder. It is an organic chloride salt and a derivative of

phenothiazine.[1] While comprehensive data on all physical and chemical properties are not

uniformly available across all safety data sheets, the following table summarizes the key

reported characteristics.
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Property Value Reference(s)

Chemical Name

3-Amino-7-

(methylamino)phenothiazin-5-

ium chloride;

Monomethylthionine chloride

[1]

CAS Number 531-57-7 [2]

Molecular Formula C₁₃H₁₂ClN₃S [2]

Molecular Weight 277.78 g/mol [3]

Appearance
Dark green to black solid

powder

Solubility Soluble in water

Melting Point Data not available

Boiling Point Data not available

Flash Point Data not available

Toxicological Data
Comprehensive quantitative toxicological data for Azure C is limited. Most safety data sheets

indicate that it is not classified as acutely toxic. However, as a precaution, it should be handled

with care, assuming potential for irritation. Data for closely related phenothiazine dyes, such as

Azure A and Azure B, suggest that toxicity can be observed at micromolar concentrations in

cell-based assays.
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Metric Value Reference(s)

Acute Oral Toxicity (LD50)
Not available. Not classified as

acutely toxic.

Acute Inhalation Toxicity

(LC50)
Not available.

Skin Corrosion/Irritation Not classified as a skin irritant.

Eye Damage/Irritation
Not classified as an eye

irritant.

Carcinogenicity Not classified as a carcinogen.

In Vitro Toxicity

For related compounds: Azure

A showed toxicity above 50 µM

and Azure B above 10 µM in

HCT116 cells.

Experimental Protocols for Safe Handling
The following protocols are based on best practices for handling powdered dyes and should be

adapted to specific laboratory conditions and procedures.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving Azure C powder. The

following PPE is recommended as a minimum:
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PPE Category Specification Reference(s)

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Inspect gloves for integrity

before use.

Skin and Body Protection

Laboratory coat. For larger

quantities or potential for

significant exposure, a

chemical-resistant apron or

suit may be necessary.

Respiratory Protection

For procedures that may

generate dust, a NIOSH-

approved particulate respirator

(e.g., N95) or a higher level of

respiratory protection should

be used within a

comprehensive respiratory

protection program.

Weighing and Solution Preparation
Objective: To accurately weigh Azure C powder and prepare a solution while minimizing dust

generation and exposure.

Methodology:

Preparation: Designate a specific area for weighing, preferably within a chemical fume hood

or a ventilated balance enclosure. Ensure the work surface is clean and free of clutter.

Tare Weighing Vessel: Place a clean, dry, and appropriately sized container on the analytical

balance and tare the weight.
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Powder Transfer: Slowly and carefully transfer the desired amount of Azure C powder from

the stock container to the tared weighing vessel using a clean spatula. Avoid any sudden

movements that could create dust.

Cleaning: After weighing, carefully clean the spatula and the weighing area with a damp cloth

or a vacuum with a HEPA filter to collect any residual powder. Do not use dry brushing, as

this can aerosolize the powder.

Solution Preparation: To dissolve the powder, slowly add the solvent to the weighing vessel

containing the Azure C powder. Stir gently until the powder is fully dissolved. If preparing a

stock solution, ensure the container is properly labeled with the chemical name,

concentration, date, and any relevant hazard information.

Spill Cleanup Protocol
Objective: To safely clean up a spill of Azure C powder, preventing contamination and

exposure.

Methodology:

Immediate Action: Alert others in the vicinity of the spill. If the spill is large or in a poorly

ventilated area, evacuate the immediate area.

Control the Spill: For a dry powder spill, gently cover the spill with a damp paper towel to

prevent the powder from becoming airborne. For a liquid spill, contain the spill using

absorbent materials, working from the outside in.

Cleanup:

Dry Spill: Carefully wipe up the dampened powder with absorbent paper.

Liquid Spill: Use absorbent pads or other inert absorbent material to soak up the solution.

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Place all contaminated materials (paper towels, absorbent pads, gloves,

etc.) into a sealed, labeled plastic bag for disposal as chemical waste according to

institutional and local regulations.
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Storage and Disposal
Aspect Recommendation Reference(s)

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated area. Keep

away from strong oxidizing

agents.

Disposal

Dispose of waste Azure C

powder and contaminated

materials through a licensed

chemical waste disposal

service. Do not dispose of

down the drain. Triple-rinse

empty containers with a

suitable solvent, and dispose

of the rinsate as hazardous

waste.

Signaling Pathway and Mechanism of Action
Recent research has highlighted a potential therapeutic application for Azure C in the context

of neurodegenerative diseases, specifically tauopathies like Alzheimer's disease. The

mechanism involves the modulation of toxic tau oligomer aggregation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1384180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Azure C Modulation of Tau Oligomer Toxicity
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Click to download full resolution via product page

Caption: Azure C interacts with toxic tau oligomers, inducing a conformational change that

leads to the formation of non-toxic aggregates, thereby rescuing neuronal toxicity.

First Aid Measures
In case of exposure to Azure C powder, the following first aid measures should be taken:
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, seek

medical attention.

Skin Contact

Remove contaminated

clothing. Wash the affected

area with soap and plenty of

water.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

Ingestion

Do not induce vomiting. Rinse

mouth with water. Seek

immediate medical attention.

This technical guide is intended to supplement, not replace, institutional safety protocols and

the information provided in the manufacturer's Safety Data Sheet (SDS). Always consult the

most current SDS for Azure C powder before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of Azure
C Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384180#safety-and-handling-precautions-for-azure-
c-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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